Methyl 2,2-dimethyl-3-(2-nitropyridin-3-yloxy)propanoate

• Molecular Formula: C11H14N2O5
• Molecular Weight: 254.24 g/mol
• IUPAC Name: methyl 2,2-dimethyl-3-(2-nitropyridin-3-yl)oxypropanoate
• InChI: InChI=1S/C11H14N2O5/c1-11(2,10(14)17-3)7-18-8-5-4-6-12-9(8)13(15)16/h4-6H,7H2,1-3H3
• InChI Key: ONQRSINIADAXRD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COC1=C(N=CC=C1)[N+](=O)[O-])C(=O)OC

Description

Methyl 2,2-dimethyl-3-(2-nitropyridin-3-yloxy)propanoate is a useful research compound. Its molecular formula is C11H14N2O5 and its molecular weight is 254.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

3-Hydroxynitropyridine (10.0 g, 64 mmol), methyl 2,2-dimethyl-3-hydroxypropionate (9.29 g, 70.4.0 mmol) and PPH3 (15.15 g, 76.8 mmol) were dissolved in dioxane (500 mL). DIAD (14.5 mL, 76.8 mmol) was added at 0° C. over 5 min and the mixture was stirred at rt for 4 h then refluxed overnight. The mixture was evaporated, dissolved in ethyl acetate, washed with water, dried over magnesium sulfate and evaporated in vacuo to afford the title compound (9.1 g, 61%). 1H NMR (300 MHz, DMSO-d6) δ 8.22 (d, J=1.4 Hz, 1H), 7.98 (d, J=2.0 Hz, 1H), 7.70 (m, 1H), 4.43 (s, 2H), 3.59 (s, 3H), 1.17 (s, 6H)